Cas no 3978-81-2 (4-tert-butylpyridine)

4-tert-Butylpyridine (4-TBP) is a substituted pyridine derivative widely used as an additive in dye-sensitized solar cells (DSSCs) due to its ability to enhance photovoltaic performance. Its tert-butyl group provides steric hindrance, improving electron transfer efficiency and reducing recombination losses at the semiconductor-electrolyte interface. This compound also serves as a ligand in coordination chemistry and a precursor in organic synthesis. With high purity and stability, 4-tert-butylpyridine is valued for its consistent performance in electrochemical applications. Its low volatility and compatibility with common solvents further contribute to its utility in research and industrial processes.
4-tert-butylpyridine structure
4-tert-butylpyridine structure
Product Name:4-tert-butylpyridine
CAS No:3978-81-2
MF:C9H13N
MW:135.206222295761
MDL:MFCD00006435
CID:312828
PubChem ID:19878
Update Time:2025-06-11

4-tert-butylpyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(tert-Butyl)pyridine
    • 4-tert-butoxypyridine
    • 4-tert-Butylpyridine
    • Pyridine,4-(1,1-dimethylethyl)-
    • 4-tBu-pyridine
    • 4-tbutylpyridine
    • Bicyclo[2.2.1]hept-2-ene
    • p-tert-Butyl pyridine
    • Pyridine,4-tert-butyl
    • 4-tert-butyl-pyridine
    • 4-tert-Butyl pyridine
    • p-tert-Butylpyridine
    • 4-Tert-Butylpyridine,96%
    • A6642
    • Q10846092
    • 4-t-butyl pyridine
    • CS-W002002
    • MFCD00006435
    • FT-0602086
    • SCHEMBL65312
    • CHEBI:195158
    • UNII-IL8V02163I
    • Pyridine, 4-tert-butyl-
    • 4-tert-Butylpyridine, 96%
    • 4-tert- Butylpyridine
    • 4-(t-Butyl)pyridine
    • AMY6960
    • BCP27511
    • 4-t-butylpyridine
    • IL8V02163I
    • 4-tert.butylpyridine
    • EINECS 223-614-2
    • SY010877
    • AKOS000120207
    • 3978-81-2
    • EN300-20692
    • Pyridine,1-dimethylethyl)-
    • AI3-36657
    • NSC5104
    • AS-10326
    • B0388
    • DTXSID20192855
    • Pyridine, 4-(1,1-dimethylethyl)-
    • NSC 5104
    • InChI=1/C9H13N/c1-9(2,3)8-4-6-10-7-5-8/h4-7H,1-3H
    • 4-tertbutylpyridine
    • NS00030667
    • NSC-5104
    • Pyridine, 4(1,1dimethylethyl)
    • DTXCID60115346
    • Pyridine, 4tertbutyl
    • Pyridine, 4tertbutyl (8CI)
    • DB-049483
    • Pyridine, 4-tert-butyl-(8CI)
    • pyridine, 4-t-butyl-
    • 4-tert-butylpyridine
    • MDL: MFCD00006435
    • Inchi: 1S/C9H13N/c1-9(2,3)8-4-6-10-7-5-8/h4-7H,1-3H3
    • InChI Key: YSHMQTRICHYLGF-UHFFFAOYSA-N
    • SMILES: N1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 135.10500
  • Monoisotopic Mass: 135.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 95.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 0.923 g/mL at 25 °C(lit.)
  • Melting Point: -40°C(lit.)
  • Boiling Point: 197°C(lit.)
  • Flash Point: Degrees Fahrenheit:152.6°F
    Degrees Celsius:67°C
  • Refractive Index: n20/D 1.495(lit.)
  • PSA: 12.89000
  • LogP: 2.37910

4-tert-butylpyridine Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • HazardClass:Comb liq
  • PackingGroup:III
  • Storage Condition:Store at room temperature
  • Risk Phrases:R36/37/38

4-tert-butylpyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-tert-butylpyridine Pricemore >>

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4-tert-butylpyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:3978-81-2)4-TERT-BUTYLPYRIDINE
Order Number:sfd19534;1686000
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
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(CAS:3978-81-2)4-tert-butylpyridine
Order Number:A6642
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):154.0/769.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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Audited Supplier Audited Supplier
(CAS:3978-81-2)4-叔丁基吡啶
Order Number:LE1686000
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 4-tert-butylpyridine

Comprehensive Guide to 4-tert-butylpyridine (CAS No. 3978-81-2): Properties, Applications, and Industry Insights

4-tert-butylpyridine (CAS No. 3978-81-2) is a versatile organic compound widely used in pharmaceuticals, agrochemicals, and material science. Its unique chemical structure, featuring a pyridine ring substituted with a tert-butyl group, makes it valuable for catalysis, coordination chemistry, and as a building block in synthetic chemistry. This article explores its properties, applications, and answers trending questions like "What is 4-tert-butylpyridine used for?" or "How does 4-tert-butylpyridine enhance solar cell efficiency?".

The compound's molecular formula (C9H13N) and molecular weight (135.21 g/mol) contribute to its stability and solubility in organic solvents. Researchers often search for "4-tert-butylpyridine synthesis" or "4-tert-butylpyridine solubility," highlighting its role in dye-sensitized solar cells (DSSCs) as an electrolyte additive to reduce recombination losses. Recent studies also investigate its potential in metal-organic frameworks (MOFs) and pharmaceutical intermediates.

In the context of green chemistry, 4-tert-butylpyridine aligns with trends toward sustainable synthesis. Queries like "Is 4-tert-butylpyridine biodegradable?" reflect environmental concerns. Its low toxicity (non-GHS classification) and compatibility with photocatalysis make it attractive for eco-friendly applications. Industry reports suggest growing demand in electronic chemicals, driven by advancements in organic photovoltaics.

From a commercial perspective, CAS 3978-81-2 is supplied by major chemical distributors under names like "4-TBP" or "tert-butylpyridine derivative." Analytical data (e.g., HPLC purity, NMR spectra) are critical for quality control, addressing queries such as "How to analyze 4-tert-butylpyridine purity?" Storage recommendations typically emphasize protection from light and moisture, with shelf-life extending beyond 24 months under proper conditions.

Emerging research explores 4-tert-butylpyridine in battery electrolytes and corrosion inhibitors, responding to searches like "4-tert-butylpyridine lithium-ion batteries." Its electron-donating properties modify electrode interfaces, improving device performance. Patent analyses reveal increasing filings for its use in flexible electronics and energy storage systems, positioning it as a key material for next-gen technologies.

For laboratory use, protocols involving 4-tert-butylpyridine often address "handling precautions" and "compatibility with other reagents." While not classified as hazardous, standard PPE (gloves, goggles) is advised. The compound's boiling point (~200°C) and vapor pressure data are frequently referenced for process optimization in industrial-scale reactions.

In summary, 4-tert-butylpyridine (CAS No. 3978-81-2) bridges fundamental research and industrial innovation. Its adaptability across renewable energy, advanced materials, and life sciences ensures continued relevance. Future directions may include computational modeling of its interactions or biomedical applications, answering evolving scientific inquiries.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:3978-81-2)4-TERT-BUTYLPYRIDINE
sfd19534;1686000
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:3978-81-2)4-tert-butylpyridine
A6642
Purity:99%/99%
Quantity:100g/500g
Price ($):154.0/769.0
Email